Cas no 58073-31-7 (1,6-dichlorohexane-2,3,4,5-tetrol)

1,6-dichlorohexane-2,3,4,5-tetrol structure
58073-31-7 structure
Product Name:1,6-dichlorohexane-2,3,4,5-tetrol
CAS No:58073-31-7
MF:C6H12Cl2O4
MW:219.063080787659
CID:948010
PubChem ID:23687
Update Time:2025-04-19

1,6-dichlorohexane-2,3,4,5-tetrol Chemical and Physical Properties

Names and Identifiers

    • 1,6-dichlorohexane-2,3,4,5-tetrol
    • NSC20665
    • Dichloromannitol
    • NSC117358
    • D-Galactitol,6-dichloro-1,6-dideoxy-
    • 20847-01-2
    • NSC-231339
    • 58073-31-7
    • 1,6-Dichloro-1,6-dideoxyhexitol
    • Galactitol,6-dichloro-1,6-dideoxy-
    • NSC231339
    • NSC-20665
    • D-Mannitol,6-dichloro-1,6-dideoxy-
    • NSC-117358
    • DTXSID90943098
    • Dichlorodulcitol
    • Mannitol,6-dichloro-1,6-dideoxy-, D-
    • NSC232023
    • NSC-232023
    • Inchi: 1S/C6H12Cl2O4/c7-1-3(9)5(11)6(12)4(10)2-8/h3-6,9-12H,1-2H2
    • InChI Key: VSYOJRJNYPFTHS-UHFFFAOYSA-N
    • SMILES: ClCC(C(C(C(CCl)O)O)O)O

Computed Properties

  • Exact Mass: 218.01136
  • Monoisotopic Mass: 218.0112642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • PSA: 80.92
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.